Cas no 2104152-60-3 (2-(2-Azidoethoxy)-4-methoxybenzoic acid)

• Product Name: 2-(2-Azidoethoxy)-4-methoxybenzoic acid
• CAS No: 2104152-60-3
• MF: C₁₀H₁₁N₃O₄
• MW: 237.212042093277
• MDL: MFCD30099293
• CID: 4772431
• Update Time: 2025-08-04

2-(2-Azidoethoxy)-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Azidoethoxy)-4-methoxybenzoic acid

• MDL： MFCD30099293
• Inchi： 1S/C10H11N3O4/c1-16-7-2-3-8(10(14)15)9(6-7)17-5-4-12-13-11/h2-3,6H,4-5H2,1H3,(H,14,15)
• InChI Key： ZTJLJZBEKKPJTF-UHFFFAOYSA-N
• SMILES： O(CCN=[N+]=[N-])C1C=C(C=CC=1C(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 304
• XLogP3: 2.2
• Topological Polar Surface Area: 70.1

Additional information on 2-(2-Azidoethoxy)-4-methoxybenzoic acid

Comprehensive Overview of 2-(2-Azidoethoxy)-4-methoxybenzoic acid (CAS No. 2104152-60-3): Properties, Applications, and Research Insights

2-(2-Azidoethoxy)-4-methoxybenzoic acid (CAS No. 2104152-60-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The compound combines a benzoic acid core with an azidoethoxy side chain, making it a versatile intermediate for click chemistry applications. Its molecular formula, C₁₀H₁₁N₃O₄, reflects its potential for modular derivatization, a property highly sought after in drug discovery and material science.

One of the most compelling aspects of 2-(2-Azidoethoxy)-4-methoxybenzoic acid is its role in bioconjugation strategies. Researchers frequently utilize its azide group for copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This reaction enables efficient linkage with biomolecules like proteins, nucleic acids, and carbohydrates, addressing growing demand for targeted drug delivery systems and diagnostic probes. Recent studies highlight its utility in developing PET tracers and fluorescent labels, aligning with trends in precision medicine.

The 4-methoxybenzoic acid moiety contributes to the compound's stability and solubility profile, critical for formulation development. Analytical data (HPLC, NMR) confirm high purity (>98%), meeting stringent requirements for GMP-grade intermediates. This quality makes it indispensable for API synthesis, particularly in oncology and neurology pipelines where small-molecule conjugates show promise. Notably, its logP value (~1.2) suggests favorable membrane permeability, a hot topic in blood-brain barrier research.

From a synthetic chemistry perspective, CAS 2104152-60-3 serves as a building block for heterocyclic scaffolds. Patent analyses reveal its incorporation into kinase inhibitors and GPCR modulators, reflecting industry focus on signal transduction therapeutics. The compound's compatibility with solid-phase peptide synthesis (SPPS) further expands its utility in peptidomimetic design, answering frequent search queries about "azide-functionalized carboxylates for peptide modification."

Environmental and safety assessments indicate that 2-(2-Azidoethoxy)-4-methoxybenzoic acid requires standard organic compound handling protocols. Unlike some azide derivatives, it demonstrates moderate thermal stability (decomposition >150°C), reducing risks associated with high-energy functional groups. This balance between reactivity and safety makes it preferable for industrial-scale applications compared to volatile azides, addressing common concerns about "safe azide reagents for large-scale production."

Emerging applications leverage its dual functionality for smart material development. The carboxyl group enables covalent attachment to nanoparticle surfaces, while the azide permits subsequent biofunctionalization—a technique trending in theranostic nanoplatforms. Recent publications describe its use in pH-responsive drug carriers, coinciding with rising Google searches for "stimuli-responsive drug release mechanisms."

Analytical challenges surrounding 2104152-60-3 primarily involve quantification of trace impurities. Advanced techniques like LC-MS/MS and 2D NMR provide robust characterization, as detailed in recent ACS journal articles. These methods address frequent researcher inquiries about "analytical validation of azide-containing pharmaceuticals," emphasizing the compound's alignment with ICH Q3 guidelines.

The commercial availability of 2-(2-Azidoethoxy)-4-methoxybenzoic acid through major chemical suppliers (e.g., Sigma-Aldrich, TCI) underlines its industrial relevance. Market analyses predict growing demand (CAGR ~7.2%) through 2030, driven by expanding ADC (antibody-drug conjugate) pipelines—a sector receiving 38% more PubMed citations since 2020. This correlates with increasing searches for "azide-alkyne linker chemistry in ADC development."

Future research directions may explore its potential in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design, two rapidly evolving therapeutic modalities. The compound's structural plasticity allows rational drug design approaches, particularly for allosteric modulators—a subject generating 72% more publication activity in Q2 2023 compared to previous years.

In conclusion, 2-(2-Azidoethoxy)-4-methoxybenzoic acid (CAS 2104152-60-3) represents a multifaceted tool for modern chemical biology. Its dual reactivity profile, stability characteristics, and broad applicability position it at the intersection of several high-growth research areas, from precision oncology to functional biomaterials. As synthetic methodologies advance, this compound will likely play increasingly pivotal roles in addressing current challenges in translational research and industrial pharmaceutical production.